molecular formula C15H12BrN B8648120 2-(3-Bromo-phenyl)-3-phenyl-propionitrile

2-(3-Bromo-phenyl)-3-phenyl-propionitrile

Cat. No.: B8648120
M. Wt: 286.17 g/mol
InChI Key: KBDGYEUBGBWOMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Bromo-phenyl)-3-phenyl-propionitrile is a useful research compound. Its molecular formula is C15H12BrN and its molecular weight is 286.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H12BrN

Molecular Weight

286.17 g/mol

IUPAC Name

2-(3-bromophenyl)-3-phenylpropanenitrile

InChI

InChI=1S/C15H12BrN/c16-15-8-4-7-13(10-15)14(11-17)9-12-5-2-1-3-6-12/h1-8,10,14H,9H2

InChI Key

KBDGYEUBGBWOMC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC(C#N)C2=CC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 40% KOH (2.83 g in 5.0 ml of H2O) in ethanol (13 ml) was added to a solution of benzaldehyde (2.85 ml, 28.05 mmol) and 3-bromophenylacetonitrile (5 g, 25.50 mmol) in ethanol (9 ml). The reaction mixture was then stirred at room temperature for 2 hours and the precipitate was collected by suction filtration and washed with cold ethanol (6.68 g, 92%). The crude product (3.45 g, 12.14 mmol) was then dissolved in ethanol (35 ml) and heated to 65° C. Sodium borohydride (459 mg, 12.14 mmol) was added in portions and the reaction mixture was maintained at this temperature for a further 2 hours. Upon cooling, water (10 ml) was added and the solvent was removed under reduced pressure. The residue was partitioned between water (100 ml) and ethyl acetate (100 ml). The organic layer was separated, dried (MgSO4), filtered and concentrated to afford the desired product (1.80 g, 52%), which was used without purification.
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
2.85 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
13 mL
Type
solvent
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
[Compound]
Name
crude product
Quantity
3.45 g
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
solvent
Reaction Step Two
Quantity
459 mg
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Yield
52%

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